Cas no 898788-24-4 (Ethyl 7-oxo-7-3-(thiomorpholinomethyl)-phenylheptanoate)

• Product Name: Ethyl 7-oxo-7-3-(thiomorpholinomethyl)-phenylheptanoate
• CAS No: 898788-24-4
• MF: C₂₀H₂₉NO₃S
• MW: 363.514164686203
• MDL: MFCD03842287
• CID: 872502
• PubChem ID: 24725008
• Update Time: 2025-06-20

Ethyl 7-oxo-7-3-(thiomorpholinomethyl)-phenylheptanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 7-oxo-7-[3-(thiomorpholin-4-ylmethyl)phenyl]heptanoate
• ETHYL 7-OXO-7-[3-(THIOMORPHOLINOMETHYL)PHENYL]HEPTANOATE
• Ethyl 7-oxo-7-[3-(thiomorpholinomethyl)-phenyl]heptanoate
• AKOS016020348
• MFCD03842287
• ethyl7-oxo-7-[3-(thiomorpholinomethyl)phenyl]heptanoate
• A922489
• Ethyl 7-oxo-7-{3-[(thiomorpholin-4-yl)methyl]phenyl}heptanoate
• 898788-24-4
• DTXSID30643404
• MS-21465
• Ethyl 7-oxo-7-3-(thiomorpholinomethyl)-phenylheptanoate

• MDL： MFCD03842287
• Inchi： 1S/C20H29NO3S/c1-2-24-20(23)10-5-3-4-9-19(22)18-8-6-7-17(15-18)16-21-11-13-25-14-12-21/h6-8,15H,2-5,9-14,16H2,1H3
• InChI Key： SUCBSSMVKPZQHH-UHFFFAOYSA-N
• SMILES： S1CCN(CC2C=CC=C(C(CCCCCC(=O)OCC)=O)C=2)CC1

Computed Properties

• Exact Mass: 363.18700
• Monoisotopic Mass: 363.18681496g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 11
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 71.9Ų

Experimental Properties

• PSA: 71.91000
• LogP: 3.86960

Additional information on Ethyl 7-oxo-7-3-(thiomorpholinomethyl)-phenylheptanoate

Ethyl 7-oxo-7-3-(thiomorpholinomethyl)-phenylheptanoate (CAS No. 898788-24-4): A Comprehensive Overview

Ethyl 7-oxo-7-3-(thiomorpholinomethyl)-phenylheptanoate, identified by its CAS number 898788-24-4, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The unique structure of this molecule, featuring a 7-oxo group and a 3-(thiomorpholinomethyl) moiety, contributes to its distinctive chemical properties and potential therapeutic applications.

The synthesis of Ethyl 7-oxo-7-3-(thiomorpholinomethyl)-phenylheptanoate involves a series of well-defined chemical reactions that highlight the ingenuity of modern organic synthesis techniques. The process typically begins with the preparation of key intermediates, such as the 7-oxoheptanoic acid derivative, which is then functionalized to introduce the thiomorpholine group. This step requires precise control over reaction conditions to ensure high yield and purity.

The introduction of the thiomorpholinomethyl group is particularly critical, as it imparts specific pharmacological properties to the molecule. Thiomorpholine derivatives are known for their ability to interact with biological targets in a manner that can modulate various physiological processes. This has led to their exploration in the development of drugs targeting neurological disorders, cardiovascular diseases, and other conditions.

In recent years, Ethyl 7-oxo-7-3-(thiomorpholinomethyl)-phenylheptanoate has garnered attention due to its potential as an intermediate in the synthesis of more complex pharmacophores. Researchers have been investigating its role in generating novel compounds with enhanced biological activity. For instance, modifications to the phenyl ring or the thiomorpholine moiety have been explored to optimize binding affinity and selectivity for specific biological targets.

The compound's structural features also make it a valuable tool in computational chemistry studies. Molecular modeling techniques have been employed to understand how Ethyl 7-oxo-7-3-(thiomorpholinomethyl)-phenylheptanoate interacts with biological receptors at the atomic level. These studies provide insights into its mechanism of action and help in designing derivatives with improved pharmacological properties.

One of the most exciting areas of research involving Ethyl 7-oxo-7-3-(thiomorpholinomethyl)-phenylheptanoate is its potential application in treating neurological disorders. Preliminary studies suggest that compounds with similar structural motifs may interfere with pathways involved in neurodegeneration. The thiomorpholine group, in particular, has been shown to exhibit neuroprotective effects in various models. This has prompted researchers to explore Ethyl 7-oxo-7-3-(thiomorpholinomethyl)-phenylheptanoate as a lead compound for developing new therapies against conditions such as Alzheimer's disease and Parkinson's disease.

The pharmaceutical industry has also shown interest in Ethyl 7-oxo-7-3-(thiomorpholinomethyl)-phenylheptanoate due to its potential as a building block for more complex drug candidates. Its versatile structure allows for modifications that can fine-tune its pharmacokinetic and pharmacodynamic properties. This flexibility is crucial in drug development, where achieving the right balance between efficacy and safety is paramount.

In conclusion, Ethyl 7-oxo-7-3-(thiomorpholinomethyl)-phenylheptanoate (CAS No. 898788-24-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable compound for further research and development. As our understanding of its pharmacological properties continues to grow, so does its potential to contribute to the discovery of new treatments for various diseases.